Cas no 91795-93-6 (3-Furanol, 2,3-dihydro-2-pentyl-)
91795-93-6 structure
Product Name:3-Furanol, 2,3-dihydro-2-pentyl-
CAS No:91795-93-6
MF:C9H16O2
MW:156.222143173218
CID:748042
PubChem ID:71328510
Update Time:2025-04-19
3-Furanol, 2,3-dihydro-2-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furanol, 2,3-dihydro-2-pentyl-
- 2-pentyl-2,3-dihydrofuran-3-ol
- DTXSID70757458
- 91795-93-6
- 3-hydroxy-2-pentyl-2,3-dihydrofuran
-
- Inchi: 1S/C9H16O2/c1-2-3-4-5-9-8(10)6-7-11-9/h6-10H,2-5H2,1H3
- InChI Key: UWCKJXDJKNNZIG-UHFFFAOYSA-N
- SMILES: O1C=CC(C1CCCCC)O
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.5Ų
3-Furanol, 2,3-dihydro-2-pentyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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